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Compound of Interest

Compound Name: GW583340 dihydrochloride

Cat. No.: B1672470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

GW583340 dihydrochloride, a potent dual EGFR/ErbB2 tyrosine kinase inhibitor. Adherence

to these procedures is essential for maintaining a safe laboratory environment and ensuring the

integrity of your research.

Hazard Identification
GW583340 dihydrochloride is classified with the following hazards:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the recommended PPE for handling GW583340 dihydrochloride.
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PPE Category Recommendation Specifications

Hand Protection
Double gloving with chemical-

resistant gloves.

Wear two pairs of nitrile

gloves. Nitrile is recommended

for its resistance to a range of

chemicals. Ensure gloves are

powder-free.

Eye/Face Protection
Safety glasses with side

shields or safety goggles.

Must be worn at all times in the

laboratory. A face shield should

be used in addition to safety

glasses or goggles when there

is a splash hazard.

Skin and Body Protection Dedicated lab coat.

A long-sleeved, cuffed lab coat

is required. Consider a

disposable gown for

procedures with a higher risk

of contamination.

Respiratory Protection NIOSH-approved respirator.

A NIOSH-approved N95 or

higher particulate respirator is

necessary when handling the

solid compound outside of a

containment system to prevent

inhalation of aerosolized

particles. For significant

handling or spill cleanup, a

respirator with a combination

of organic vapor and

particulate cartridges may be

appropriate.

Operational and Disposal Plans
Engineering Controls and Safe Handling

Ventilation: All work with solid GW583340 dihydrochloride and the preparation of its

solutions should be conducted in a certified chemical fume hood or a biological safety
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cabinet to minimize inhalation exposure.

Weighing: When weighing the solid compound, use a balance with a draft shield within a

chemical fume hood or a containment ventilated enclosure.

Solution Preparation: Prepare solutions in a chemical fume hood. The compound is soluble

in DMSO.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[1] Do not eat, drink, or smoke in the laboratory.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Assemble all necessary equipment and reagents.

Donning PPE: Put on a lab coat, followed by safety glasses or goggles. Don the first pair of

nitrile gloves, ensuring the cuffs are tucked under the sleeves of the lab coat. Don the

second pair of nitrile gloves over the first pair. If required, don a respirator.

Handling the Compound: Carefully remove the container of GW583340 dihydrochloride
from storage. Open the container within the chemical fume hood. Weigh the desired amount

of the solid compound and prepare the solution as per the experimental protocol.

Post-Handling: Securely close the primary container of the compound and return it to its

designated storage location. Decontaminate any surfaces that may have come into contact

with the compound.

Doffing PPE (De-gowning): Remove the outer pair of gloves and dispose of them as

hazardous waste. Remove the lab coat, turning it inside out to contain any potential

contamination. Remove the inner pair of gloves and dispose of them as hazardous waste.

Remove eye protection. Wash hands thoroughly.

Spill Cleanup
In the event of a spill, follow these procedures immediately:

Alert Personnel: Notify others in the immediate area of the spill.
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Evacuate: If the spill is large or involves a significant amount of airborne powder, evacuate

the area and contact the appropriate safety personnel.

Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: Before cleaning the spill, don the recommended PPE, including a

respirator.

Containment and Cleanup:

Solid Spills: Gently cover the spill with absorbent material to avoid raising dust. Carefully

scoop the material into a labeled, sealable container for hazardous waste.

Liquid Spills: Cover the spill with an appropriate absorbent material. Work from the outside

of the spill inwards to prevent spreading. Collect the absorbed material into a labeled,

sealable container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: Dispose of all contaminated materials as cytotoxic waste.

Disposal Plan
All waste contaminated with GW583340 dihydrochloride must be treated as hazardous and

cytotoxic waste.

Solid Waste: Place all contaminated solid waste, including used gloves, disposable lab

coats, and absorbent materials from spills, into a clearly labeled, sealed container for

cytotoxic waste.

Liquid Waste: Collect all liquid waste containing GW583340 dihydrochloride in a

designated, sealed, and clearly labeled hazardous waste container.

Sharps: Any sharps contaminated with the compound must be disposed of in a designated

cytotoxic sharps container.[2]

Final Disposal: All cytotoxic waste must be disposed of through a certified hazardous waste

disposal service in accordance with local, state, and federal regulations.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1672470?utm_src=pdf-body
https://www.benchchem.com/product/b1672470?utm_src=pdf-body
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow for Safe Handling
Preparation

Donning PPE

Compound Handling (in Fume Hood)

Doffing PPE

1. Prepare Work Area
(Clean & Uncluttered Fume Hood)

2. Assemble Equipment & Reagents 3. Don Lab Coat

4. Don Eye Protection

5. Don Inner Nitrile Gloves

6. Don Outer Nitrile Gloves

7. Don Respirator (if needed)

8. Handle Compound
(Weighing & Solution Prep)

9. Secure & Store Compound

10. Decontaminate Surfaces

11. Remove Outer Gloves

12. Remove Lab Coat

13. Remove Inner Gloves

14. Remove Eye Protection

15. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of GW583340 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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